Cas no 3866-79-3 (Trimethylene Di(thiotosylate))

• Product Name: Trimethylene Di(thiotosylate)
• CAS No: 3866-79-3
• MF: C₁₇H₂₀O₄S₄
• MW: 416.598299980164
• MDL: MFCD00014918
• CID: 321181
• PubChem ID: 87568821
• Update Time: 2025-04-19

Trimethylene Di(thiotosylate) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonothioicacid, 4-methyl-, S1,S1'-1,3-propanediyl ester
• Trimethylene Di(thiotosylate) [Protecting Reagent for Active Methylene]
• 1-methyl-4-[3-(4-methylphenyl)sulfonylsulfanylpropylsulfanylsulfonyl]benzene
• S,S'-Trimethylene di(p-toluenethiosulfonate)
• 1,3-Di(p-tosylthio)propane
• 1,3-Propanediyl Di(thiotosylate)
• Trimethylene Bis(p-toluenethiosulfonate)
• Trimethylene Di(thiotosylate)
• 1,3-Bis(4-methylbenzenesulfonylthio)propane
• 1,3-Propanedithiol ditosylate
• NSC 82472
• Trimethylene di-p-toluenethiosulfonate
• CHEMBL1717071
• S,S-Trimethylene-1,3-bis(toluene-p-thiosulfate)
• NSC-82472
• MLS002694493
• 3866-79-3
• SCHEMBL14024173
• S,S'-Trimethylene di(p-toluenethiosulfonate), >=97.0% (HPLC)
• S-(3-(((4-Methylphenyl)(dioxido)sulfanyl)thio)propyl) 4-methylbenzenesulfonothioate
• NSC82472
• D90055
• 1-methyl-4-[3-(p-tolylsulfonylsulfanyl)propylsulfanylsulfonyl]benzene
• S-(3-([(4-Methylphenyl)(dioxido)sulfanyl]sulfanyl)propyl) 4-methylbenzenesulfonothioate #
• QOICHLMIPNOKLN-UHFFFAOYSA-N
• D2390
• 1,3-ditosylmercaptopropane
• s,s'-propane-1,3-diyl bis(4-methylbenzenesulfonothioate)
• HMS3086M11
• SMR001560421
• 1,3-Propanedithiolditosylate
• MFCD00014918
• DTXSID60191963
• 1,3-Propane-S,S'-di-4-toluenethiosulfonate
• 1-METHYL-4-({3-[(4-METHYLBENZENESULFONYL)SULFANYL]PROPYL}SULFANYLSULFONYL)BENZENE
• 4-Methyl-benzenesulfonothioic Acid S,S'-1,3-Propanediyl Ester;1,3-Bis(4-methylbenzenesulfonylthio)propane;1,3-Propanedithiol Ditosylate;NSC 82472;Trimethylene di-p-Toluenethiosulfonate;

• MDL： MFCD00014918
• Inchi： 1S/C17H20O4S4/c1-14-4-8-16(9-5-14)24(18,19)22-12-3-13-23-25(20,21)17-10-6-15(2)7-11-17/h4-11H,3,12-13H2,1-2H3
• InChI Key： QOICHLMIPNOKLN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)SCCCSS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 416.02400
• Monoisotopic Mass: 416.02444381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.340±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 64.0 to 69.0 deg-C
• Boiling Point: 592.3±60.0 °C at 760 mmHg
• Flash Point: 312.0±32.9 °C
• Solubility: Insuluble (7.1E-4 g/L) (25 ºC),
• PSA: 135.64000
• LogP: 6.39910

Trimethylene Di(thiotosylate) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt